Cas no 444613-09-6 (5-(Chloromethyl)-4-(3-thienylmethyl)-2-[4-(trifluoromethyl)phenyl]thiazole)

• Product Name: 5-(Chloromethyl)-4-(3-thienylmethyl)-2-[4-(trifluoromethyl)phenyl]thiazole
• CAS No: 444613-09-6
• MF: C₁₆H₁₁ClF₃NS₂
• MW: 373.843450784683
• CID: 6449982
• PubChem ID: 17951847
• Update Time: 2025-06-27

5-(Chloromethyl)-4-(3-thienylmethyl)-2-[4-(trifluoromethyl)phenyl]thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-(3-thienylmethyl)-2-[4-(trifluoromethyl)phenyl]thiazole
• SCHEMBL4812690
• 444613-09-6
• MWYGKZONPOLGOF-UHFFFAOYSA-N
• 5-(Chloromethyl)-4-(thiophen-3-ylmethyl)-2-(4-(trifluoromethyl)phenyl)thiazole
• 5-(chloromethyl)-4-(thiophen-3-ylmethyl)-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole

• Inchi： 1S/C16H11ClF3NS2/c17-8-14-13(7-10-5-6-22-9-10)21-15(23-14)11-1-3-12(4-2-11)16(18,19)20/h1-6,9H,7-8H2
• InChI Key： MWYGKZONPOLGOF-UHFFFAOYSA-N
• SMILES： ClCC1=C(CC2=CSC=C2)N=C(C2C=CC(C(F)(F)F)=CC=2)S1

Computed Properties

• Exact Mass: 372.9973539g/mol
• Monoisotopic Mass: 372.9973539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 69.4Ų

Additional information on 5-(Chloromethyl)-4-(3-thienylmethyl)-2-[4-(trifluoromethyl)phenyl]thiazole

Introduction to 5-(Chloromethyl)-4-(3-thienylmethyl)-2-[4-(trifluoromethyl)phenyl]thiazole (CAS No. 444613-09-6)

5-(Chloromethyl)-4-(3-thienylmethyl)-2-[4-(trifluoromethyl)phenyl]thiazole is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 444613-09-6, represents a unique structural motif that combines a thiazole core with multiple functional groups, including a chloromethyl substituent, a thienylmethyl group, and a trifluoromethylphenyl moiety. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The thiazole core is a well-known pharmacophore in medicinal chemistry, frequently found in biologically active molecules. Its presence in this compound suggests potential interactions with biological targets such as enzymes and receptors. The chloromethyl group introduces a reactive site that can be further functionalized, enabling the synthesis of more complex derivatives. Additionally, the 3-thienylmethyl and 4-(trifluoromethyl)phenyl substituents contribute to the compound's overall lipophilicity and electronic properties, which are critical factors in determining its biological activity.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of this compound with various biological targets. Studies indicate that the chloromethyl group may interact with nucleophilic residues in enzymes, while the trifluoromethylphenyl moiety could engage in hydrophobic interactions. These insights have guided the design of analogs with enhanced binding affinity and selectivity.

In the context of drug discovery, this compound has been explored for its potential as an intermediate in the synthesis of novel therapeutic agents. The versatility of its structural framework allows for modifications that can fine-tune its pharmacological properties. For instance, replacing the chloromethyl group with other functional groups could alter its reactivity and bioavailability. Similarly, varying the substitution patterns on the trifluoromethylphenyl ring could influence its interaction with biological targets.

Current research in medicinal chemistry emphasizes the importance of heterocyclic compounds due to their diverse biological activities. The thiazole scaffold, in particular, has been extensively studied for its role in antimicrobial, antiviral, anti-inflammatory, and anticancer applications. The introduction of electron-withdrawing groups such as the trifluoromethyl moiety enhances the compound's metabolic stability and bioavailability, making it an attractive candidate for further development.

The synthesis of 5-(Chloromethyl)-4-(3-thienylmethyl)-2-[4-(trifluoromethyl)phenyl]thiazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. These methods ensure high yields and purity, which are essential for subsequent biological evaluation.

Biological testing of this compound has revealed promising preliminary results. In vitro assays have shown activity against certain enzymatic targets relevant to diseases such as cancer and inflammation. The presence of multiple functional groups provides multiple points of interaction with biological systems, potentially leading to synergistic effects that enhance therapeutic efficacy.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like this one. Predictive models can analyze large datasets to identify structural features that correlate with biological activity. This approach has helped researchers prioritize compounds for further investigation, reducing the time and resources required for drug development.

The future prospects of 5-(Chloromethyl)-4-(3-thienylmethyl)-2-[4-(trifluoromethyl)phenyl]thiazole are promising, given its unique structural features and potential biological activities. Further research is needed to optimize its pharmacokinetic properties and explore its therapeutic potential in preclinical models. Collaborative efforts between synthetic chemists, medicinal biologists, and computational scientists will be crucial in realizing its full potential as a therapeutic agent.

In conclusion,5-(Chloromethyl)-4-(3-thienylmethyl)-2-[4-(trifluoromethyl)phenyl]thiazole (CAS No. 444613-09-6) is a structurally intriguing compound with significant pharmaceutical promise. Its combination of functional groups makes it a versatile scaffold for drug discovery, and ongoing research continues to uncover new possibilities for its application in medicine.